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Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a cationic
surfactant with a wide range of applications in research and development, including in the
formulation of drug delivery systems. As with any chemical substance, a thorough
understanding of its hazard profile and proper handling procedures is paramount to ensure the
safety of laboratory personnel and the integrity of experimental work. This in-depth technical
guide provides a comprehensive overview of the safety data for laurylamine hydrochloride,
including detailed handling precautions, emergency procedures, and relevant experimental
protocols.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological properties of
laurylamine hydrochloride. This data has been compiled from various safety data sheets and

toxicological studies.

Table 1: Physicochemical Properties of Laurylamine Hydrochloride
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Property Value Reference
CAS Number 929-73-7
Molecular Formula C12H2sCIN
Molecular Weight 221.81 g/mol
Appearance White solid
Melting Point 196-198 °C
Boiling Point 247-249 °C
Solubility in Water ~78 mg/L at 25 °C
Table 2: Toxicological Data for Laurylamine Hydrochloride
Endpoint Result Species Method
Acute Oral Toxicity OECD Guideline
(LD50) > 2000 mg/kg bwl[1] Rat 4230 2EI1]
Acute Dermal Irritation  Non-irritant[5][6] Rabbit OECD Guideline

404[5][6][7][8]

Skin Corrosion

No data available

OECD Guideline 431

Eye Irritation

Data not available

OECD Guideline 492

Aquatic Toxicity Zebra fish (Danio OECD Guideline
1.546 - 1.948 mg/L[9] )

(LC50, 96h) rerio) 203[10][11][12][13]

Ready

Biodegradability

Data not available

OECD Guideline 301F

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the interpretation and

replication of safety data. The following sections outline the fundamental principles of the

OECD guidelines referenced in Table 2.
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Acute Oral Toxicity (OECD Guideline 423)

The acute toxic class method is a stepwise procedure using a limited number of animals to
estimate the acute oral toxicity of a substance.[1][2][3][4]

Methodology:
o Test Animals: Typically, young adult female rats are used.[1]

e Housing and Feeding: Animals are housed in standard conditions with access to food and
water, with a fasting period before dosing.

o Dose Administration: The test substance is administered in a single oral dose via gavage.

» Stepwise Procedure: The study starts with a dose from one of four fixed levels (5, 50, 300,
and 2000 mg/kg body weight). The outcome of the first step determines the next step:

o If mortality occurs, the test is repeated at a lower dose level.
o If no mortality occurs, a higher dose level is tested.
» Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[1]

e Endpoint: The LD50 is determined based on the dose level at which mortality is observed.
For laurylamine hydrochloride, no mortality was observed at 2000 mg/kg, leading to an
LD50 value of > 2000 mg/kg.[1]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.[5][6][7][8]

Methodology:
» Test Animals: Albino rabbits are typically used.[5][6]

o Test Site Preparation: A small area of the animal's back is clipped free of fur.
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Application: A 0.5 g or 0.5 mL sample of the test substance is applied to the prepared skin
and covered with a semi-occlusive dressing for a 4-hour exposure period.[5][6]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

Scoring: The severity of the reactions is scored according to a standardized scale.

Endpoint: The substance is classified based on the severity and reversibility of the skin
reactions. Laurylamine hydrochloride was found to be non-irritating in a study following
this guideline.[5][6]

Fish, Acute Toxicity Test (OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test population
of fish over a 96-hour period.[10][11][12][13]

Methodology:

Test Species: A sensitive freshwater fish species, such as the Zebra fish (Danio rerio), is
used.[9]

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a
semi-static or flow-through system for 96 hours.

Observation: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.
[10][11]

Endpoint: The LC50 value and its 95% confidence limits are calculated. For laurylamine
hydrochloride, the 96-hour LC50 was determined to be between 1.546 and 1.948 mg/L.[9]

Handling Precautions and Personal Protective
Equipment (PPE)

Given the hazardous properties of laurylamine hydrochloride, strict adherence to safety

protocols is mandatory.
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Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and should be based on a thorough risk
assessment of the specific procedures being performed.

Hazard Assessment

© Jg;t::y Tn;ajssls(olvin Concentration of Potential for Splash,
8 8 e Laurylamine HCI Aerosol, or Dust
transferring)
\ '/ PPE Selection \
Eye/Face Protection Body Protection Respiratory Protection
. . . . Extended contact . . If fume hood is not
Splash potential / High splash potential / Incidental mnmmfche:k breakthrough limesy‘ow pomnNdcram potential Always preferred available or insufficient

Air-Purifying Respirator with
ia/Methylamine Cartridges

Standard Lab Coat

Chemical Splash Goggles Face Shield (with goggles) Nitrile Gloves Neoprene Gloves Chemical-Resistant Apron Use in a Fume Hood

Click to download full resolution via product page

Figure 1. Decision-making workflow for selecting appropriate Personal Protective Equipment
(PPE).

Table 3: Recommended Personal Protective Equipment for Handling Laurylamine

Hydrochloride
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Protection Type Recommendation Rationale

Chemical splash goggles. A )
. ) Protects against splashes
) face shield may be required for ] )
Eye/Face Protection ) ) S which can cause serious eye
operations with a high risk of
) damage.
splashing.

Nitrile or neoprene gloves. It is

crucial to consult the

manufacturer's glove selection

chart for specific breakthrough Prevents skin contact, which
Hand Protection times, as data for laurylamine can cause irritation or burns.

hydrochloride is not readily [15][16]

available. General guidance

suggests poor resistance of

nitrile gloves to amines.[14]

A standard laboratory coat
should be worn. For larger
] quantities or tasks with a Protects skin and personal
Body Protection ] ) ) o
higher splash potential, a clothing from contamination.
chemical-resistant apron is

recommended.

Work should be conducted in a
chemical fume hood. If a fume
hood is not available or
ventilation is inadequate, a ] S
) ] ) o Prevents respiratory irritation
Respiratory Protection NIOSH-approved air-purifying
) ) ] from dust or aerosols.[15]
respirator with cartridges
suitable for ammonia and
methylamine should be used.

[15][17][18][19][20]

Hygiene Measures

e Wash hands thoroughly with soap and water after handling laurylamine hydrochloride and
before eating, drinking, or smoking.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.americanindustrialsafety.com/3M-60925-formaldehyde-organic-respirator-cartridge-p/ais-60925.htm
https://worksafegear.com.au/blogs/news/are-nitrile-gloves-chemical-resistant
https://www.americanindustrialsafety.com/3M-60925-formaldehyde-organic-respirator-cartridge-p/ais-60925.htm
https://www.northernsafety.com/Product/6616/3M-Ammonia-Methylamine-Respirator-Cartridges-2-Pack-For-Use-With-1-2-Mask-and-Full-Face-Respirators
https://www.sylprotec.com/en/3m-respirators/3261-3m-cartridgep100-filter-for-formaldehyde-ammonia-others-model-60926.html
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://www.cdc.gov/niosh/npg/nengapdxe.html
https://www.americanindustrialsafety.com/3M-60925-formaldehyde-organic-respirator-cartridge-p/ais-60925.htm
https://www.benchchem.com/product/b1198900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Remove contaminated clothing immediately and wash it before reuse.

Emergency Procedures

Prompt and appropriate action is essential in the event of an emergency involving laurylamine
hydrochloride.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Thermal decomposition may produce toxic fumes of nitrogen oxides and
hydrogen chloride.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release Measures

The following workflow outlines the general procedure for responding to a spill of laurylamine
hydrochloride.
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Figure 2. Logical workflow for responding to a chemical spill.
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Minor Spill (Small quantity, contained, and personnel are trained):
o Alert others in the immediate area.
o Don appropriate PPE as outlined in Table 3.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

» For corrosive amines, a neutralizing absorbent can be used cautiously.[21]

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste
disposal.[22]

o Decontaminate the spill area with a suitable cleaning agent, followed by a water rinse.
» Dispose of all contaminated materials as hazardous waste.

» Restock the spill kit.

Major Spill (Large quantity, uncontained, or poses an immediate hazard):

e Evacuate the area immediately.[21][22]

o Alert others and activate the nearest fire alarm if necessary.

o Call emergency services and provide them with the identity and nature of the spilled
material.[21][22]

e Only trained emergency response personnel should attempt to clean up a major spill.

Conclusion

Laurylamine hydrochloride presents moderate hazards that require careful management in a
laboratory setting. While it has low acute oral toxicity and is not a skin irritant, its potential for
serious eye damage and high aquatic toxicity necessitates stringent adherence to safety
protocols. By implementing the engineering controls, personal protective equipment, and
emergency procedures outlined in this guide, researchers, scientists, and drug development
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professionals can handle laurylamine hydrochloride safely and effectively, minimizing risks to

them

selves and the environment. A thorough understanding and application of this information

are essential for a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Laurylamine Hydrochloride: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198900#laurylamine-hydrochloride-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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